Cas no 1260670-70-9 (5-(Trifluoromethyl)thiophene-2-carbonitrile)

5-(Trifluoromethyl)thiophene-2-carbonitrile is a fluorinated heterocyclic compound featuring a thiophene core substituted with a trifluoromethyl group and a nitrile functionality. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitrile moiety offers versatility for further derivatization. Its high purity and well-defined reactivity profile ensure consistent performance in cross-coupling reactions, cyclizations, and other transformations. The compound is particularly useful in the development of bioactive molecules, where its trifluoromethyl-thiophene scaffold contributes to improved binding affinity and selectivity. Suitable for research and industrial applications requiring precise fluorinated building blocks.

5-(Trifluoromethyl)thiophene-2-carbonitrile structure

1260670-70-9 structure

Product Name:5-(Trifluoromethyl)thiophene-2-carbonitrile

CAS No:1260670-70-9

MF:C₆H₂F₃NS

MW:177.146990299225

MDL:MFCD18250217

CID:4583282

PubChem ID:72213187

Update Time:2025-05-28

5-(Trifluoromethyl)thiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-(TRIFLUOROMETHYL)THIOPHENE-2-CARBONITRILE
- AB72558
- AT16447
- 5-(Trifluoromethyl)thiophene-2-carbonitrile
- MDL： MFCD18250217
- Inchi： 1S/C6H2F3NS/c7-6(8,9)5-2-1-4(3-10)11-5/h1-2H
- InChI Key： AMQFMQSJBQPVCM-UHFFFAOYSA-N
- SMILES： S1C(C#N)=CC=C1C(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 192
XLogP3: 2.6
Topological Polar Surface Area: 52

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